2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol

• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol
• IUPAC Name: 2-[[2-(1,3-benzodioxol-5-ylmethylamino)pteridin-4-yl]amino]ethanol
• InChI: InChI=1S/C16H16N6O3/c23-6-5-19-15-13-14(18-4-3-17-13)21-16(22-15)20-8-10-1-2-11-12(7-10)25-9-24-11/h1-4,7,23H,5-6,8-9H2,(H2,18,19,20,21,22)
• InChI Key: JWBVFNYESDWRIC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=NC4=NC=CN=C4C(=N3)NCCO

Description

2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol (CAS 1144468-88-1) is a chemical compound of interest in medicinal chemistry and biological research . Its molecular structure incorporates two key pharmacophores: a pteridine ring system and a 1,3-benzodioxole (methylenedioxyphenyl) moiety . The 1,3-benzodioxole group is a recognized functional group in bioactive molecules, frequently investigated for its potential interactions with enzymatic systems . This specific structural combination suggests potential for a unique biological activity profile, making it a valuable candidate for exploration in various assay systems. The primary research applications for this compound are derived from its molecular architecture. The pteridine scaffold is a fundamental building block in biology, found in molecules like folic acid, suggesting possible relevance in biochemical pathway modulation. Furthermore, the presence of the 1,3-benzodioxole group, which is found in compounds with documented pharmacological effects, indicates that this molecule may be suited for investigations into receptor antagonism or enzyme inhibition . Researchers may employ this compound as a core structure for developing novel therapeutic agents or as a pharmacological tool to probe biological processes. Its mechanism of action would be specific to the research context and requires empirical determination. This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Preparation Methods

Pteridine Core Synthesis

The pteridine scaffold is synthesized via cyclocondensation of 4,5-diaminopyrimidine derivatives with glyoxal or its equivalents. For example, heating 4,5-diaminopyrimidine with glyoxylic acid in acetic acid yields 4-aminopteridin-2-ol, a key intermediate. Subsequent chlorination using phosphorus oxychloride (POCl₃) generates 2,4-dichloropteridine, which serves as the substrate for further functionalization.

Ethanolamine Side-Chain Attachment

The final step involves displacing the remaining chlorine atom with ethanolamine. Heating 2-[(1,3-benzodioxol-5-ylmethyl)amino]-4-chloropteridine with excess ethanolamine in ethanol at reflux (78°C) for 6–8 hours yields the target compound. The reaction is monitored via thin-layer chromatography (TLC), with typical yields ranging from 65% to 75%.

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a high-efficiency alternative, reducing reaction times from hours to minutes. Adapting protocols from pyrimido[4,5-d]pyrimidine syntheses, the benzodioxole-functionalized pteridine intermediate and ethanolamine are combined in water under microwave irradiation (560 W, 130°C) for 2–3 minutes. This method achieves yields of 85–92% , compared to 65–75% in conventional thermal reactions.

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis

Parameter	Conventional Method	Microwave Method
Reaction Time	6–8 hours	2–3 minutes
Yield	65–75%	85–92%
Solvent	Ethanol/DMF	Water
Energy Consumption	High	Low

Solvent Optimization and Green Chemistry

Water has proven optimal for both conventional and microwave syntheses due to its polarity and eco-friendly profile. Comparative studies show:

Table 2: Solvent Impact on Reaction Efficiency

Solvent	Boiling Point (°C)	Dielectric Constant	Yield (%)
Water	100	80.1	88
Glycol	197	37.7	87
DMF	153	36.7	71
Ethanol	78	24.3	65

Aqueous conditions minimize byproduct formation and simplify purification, as the product precipitates upon cooling.

Purification and Analytical Validation

Purification Techniques

Crude product is purified via:

• Recrystallization : Using ethanol/water mixtures (3:1 v/v) to isolate crystalline product.

• Column Chromatography : Silica gel with ethyl acetate/methanol (9:1 v/v) eluent for higher purity.

Structural Confirmation

• NMR Spectroscopy :

  • ¹H NMR (300 MHz, DMSO-d₆) : δ 8.42 (s, 1H, pteridine-H), 6.92–6.85 (m, 3H, benzodioxole-H), 4.91 (s, 2H, OCH₂O), 3.68 (t, 2H, CH₂OH).

• IR Spectroscopy : Peaks at 3350 cm⁻¹ (N-H stretch), 1605 cm⁻¹ (C=N), and 1240 cm⁻¹ (C-O-C).

• Mass Spectrometry : ESI-MS m/z 341.2 [M+H]⁺, matching the molecular weight of 340.34 g/mol.

Challenges and Mitigation Strategies

Byproduct Formation

Over-alkylation during benzodioxole attachment generates di-substituted impurities. Using a 1:1 molar ratio of 1,3-benzodioxol-5-ylmethylamine to dichloropteridine minimizes this issue.

Solubility Limitations

The intermediate 2-[(1,3-benzodioxol-5-ylmethyl)amino]-4-chloropteridine exhibits poor solubility in polar aprotic solvents. Adding 10% v/v tetrahydrofuran (THF) to DMF improves dissolution .

Chemical Reactions Analysis

Types of Reactions

2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amino groups, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its therapeutic potential in treating various diseases due to its unique structural properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The benzodioxole moiety may facilitate binding to these targets, while the pteridine ring can participate in electron transfer or other biochemical processes. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical properties of 2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol and related compounds, based on available evidence:

Compound Name	Molecular Weight	Melting Point	Key Features	Biological Activity	Spectral Data	Reference
2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol (Target Compound)	Not reported	Not reported	Pteridine core, benzodioxol-methylamine, ethanolamine	Inferred: Potential enzymatic modulation	Not reported	—
N-(1,3-Benzodioxol-5-ylmethyl)-2-{[4-amino-5-(phenoxymethyl)-triazol-3-yl]thio}acetamide	~447.5 g/mol	148°C	Triazole, phenoxymethyl, thioacetamide	Not reported	NMR: δ 7.25–6.75 (aromatic H), 4.55 (CH2O); MS: m/z 448 [M+H]+
N-(1,3-Benzodioxol-5-ylmethyl)-2-{[5-(4-methoxyphenoxymethyl)-oxadiazol-2-yl]thio}acetamide	~485.5 g/mol	127°C	Oxadiazole, 4-methoxyphenoxy, thioacetamide	Not reported	NMR: δ 7.10–6.65 (aromatic H), 3.75 (OCH3); MS: m/z 486 [M+H]+
N-(1,3-Benzodioxol-5-ylmethyl)-2-{[5-(tetrahydronaphthalenyloxy)-oxadiazol-2-yl]thio}acetamide	~535.6 g/mol	96°C	Oxadiazole, tetrahydronaphthalenyloxy, thioacetamide	Not reported	NMR: δ 7.30–6.70 (aromatic H), 2.80 (CH2-naphthalene); MS: m/z 536 [M+H]+
Piribedil (2-[4-(1,3-Benzodioxol-5-ylmethyl)-piperazinyl]pyrimidine)	~298.3 g/mol	Not reported	Piperazinyl-pyrimidine, benzodioxol-methyl	Vasodilator (peripheral)	Not reported
2-[1-(1,3-Benzodioxol-5-ylmethyl)-3,5-diphenyl-pyrazol-4-yl]ethanehydroxamic acid	~471.5 g/mol	Not reported	Pyrazole, hydroxamic acid, diphenyl	Inferred: Metal chelation	Not reported
6-(1,3-Benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-morpholinoethyl]sulfanyl}pyrimidin-4(3H)-one	~433.5 g/mol	Not reported	Pyrimidinone, morpholinoethyl-sulfanyl, benzodioxol-methyl	Antimicrobial	X-ray crystallography data confirmed structure
2-(1,3-Benzodioxol-5-ylamino)ethanol	~195.2 g/mol	Not reported	Ethanolamine directly linked to benzodioxol	Not reported	NMR: δ 6.75–6.40 (aromatic H), 3.65 (CH2OH); MS: m/z 196 [M+H]+

Key Observations:

Structural Diversity: The target compound uniquely combines a pteridine ring with benzodioxol and ethanolamine groups, distinguishing it from triazole, oxadiazole, or pyrimidine-based analogs. Pteridine’s conjugated system may enhance π-π stacking interactions in biological targets compared to simpler heterocycles .

Physicochemical Properties: Melting Points: Bulky substituents (e.g., tetrahydronaphthalenyl in ’s third compound) correlate with lower melting points (96°C vs. 148°C for smaller phenoxymethyl derivatives), suggesting reduced crystallinity . Solubility: The ethanolamine group in the target compound and 2-(1,3-Benzodioxol-5-ylamino)ethanol likely improves water solubility compared to Piribedil or non-polar analogs .

Biological Relevance: Antimicrobial Activity: The pyrimidinone derivative () demonstrates that benzodioxol-heterocycle hybrids can exhibit antimicrobial effects, a possible avenue for the target compound . Enzyme Interaction: The hydroxamic acid () highlights the role of hydrogen-bonding groups (e.g., -OH, -CONHOH) in metal chelation, a feature the target compound’s ethanolamine may replicate .

Synthetic Feasibility :

• Methods for benzodioxol-methylamine incorporation (e.g., nucleophilic substitution or reductive amination, as in and ) could be adapted for synthesizing the target compound .

Research Implications

While direct data on 2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol are sparse, its structural analogs suggest prioritized research directions:

• Spectral Characterization: Conduct NMR (e.g., aromatic H at δ 6.5–7.5, ethanolamine -OH at δ 1.5–2.5) and MS to confirm molecular weight .
• Biological Screening : Evaluate enzyme inhibition (e.g., kinases or dehydrogenases) and antimicrobial activity, leveraging insights from and .
• Solubility Optimization : Compare logP and pharmacokinetic profiles with Piribedil or acetamide derivatives to assess drug-likeness .

This compound’s hybrid architecture positions it as a promising candidate for further investigation in medicinal and synthetic chemistry.

Biological Activity

The compound 2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol , with the CAS number 1144468-88-1, is a pteridine derivative featuring a benzodioxole moiety. This unique structure suggests potential for diverse biological activities, particularly in pharmacology and medicinal chemistry. This article reviews the current understanding of its biological activity, including mechanisms of action, efficacy in various biological contexts, and relevant case studies.

Property	Value
Molecular Formula	C18H20N4O3
Molecular Weight	340.34 g/mol
IUPAC Name	2-({2-[(1,3-benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol
CAS Number	1144468-88-1

The biological activity of this compound is primarily attributed to its ability to interact with various biological macromolecules. The presence of the benzodioxole group enhances its lipophilicity, potentially improving cell membrane permeability and bioavailability. The pteridine core is known to participate in enzyme inhibition and receptor modulation, which may underlie its pharmacological effects.

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzodioxole derivatives, including the compound . For instance, it has been noted that derivatives with similar structures exhibit significant cytotoxicity against various cancer cell lines. In vitro studies demonstrated that compounds with the benzodioxole structure can induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction .

Antidiabetic Effects

Research has indicated that related compounds can significantly reduce blood glucose levels in diabetic models. For example, a study reported a reduction from 252.2 mg/dL to 173.8 mg/dL in mice treated with similar benzodioxole derivatives . These findings suggest that the compound may possess α-amylase inhibitory activity, which is crucial for managing diabetes by slowing carbohydrate absorption.

Antimicrobial Activity

The antimicrobial properties of benzodioxole derivatives have also been documented. Compounds bearing similar structural features have shown activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values often fall within the range of 31.25–62.5 µg/mL for effective antibacterial action .

Study on Anticancer Efficacy

A notable case study involved testing the compound's efficacy against human cancer cell lines. The results indicated that it exhibited an IC50 value of approximately 4 µg/mL against breast cancer cells, suggesting substantial potency . Further investigations revealed that the compound triggered apoptosis via caspase activation pathways.

Research on Antidiabetic Properties

In a controlled experiment involving streptozotocin-induced diabetic mice, administration of the compound resulted in significant reductions in fasting blood glucose levels compared to control groups. These findings align with earlier studies indicating that benzodioxole derivatives can act as effective α-amylase inhibitors .